1-(2-chloroethyl)-3-(4-hydroxycyclohexyl)-1-nitrosourea

Description

1-(2-chloroethyl)-3-(4-hydroxycyclohexyl)-1-nitrosourea, also known as trans-4-OH CCNU, is a chemical compound with the molecular formula C9H16ClN3O3 and a molecular weight of 249.69 g/mol . It is also known by several synonyms, including 4-hydroxy-CCNU, 4-hydroxylomustine, and cis-4-Hydroxy-lomustine . Its IUPAC name is 1-(2-chloroethyl)-3-(4-hydroxycyclohexyl)-1-nitrosourea .

This compound has various identifiers, such as InChI=1S/C9H16ClN3O3/c10-5-6-13(12-16)9(15)11-7-1-3-8(14)4-2-7/h7-8,14H,1-6H2,(H,11,15) and InChIKey BTNKSMIZKSHDNT-UHFFFAOYSA-N . The SMILES notation is C1CC(CCC1NC(=O)N(CCCl)N=O)O . 1-(2-chloroethyl)-3-(trans-4-hydroxycyclohexyl)-1-nitrosourea is related to other nitrosoureas, some of which have anticancer activity . Examples of similar compounds include 1-(2-chloroethyl)-3-(4-trans-methylcyclohexyl)-1-nitrosourea (MeCCNU) and 1-(2-chloroethyl)-3-(cyclohexyl)-1-nitrosourea (CCNU or lomustine) .

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• CAS No.: 52049-26-0
• Product Name: 1-(2-chloroethyl)-3-(4-hydroxycyclohexyl)-1-nitrosourea
• Molecular Formula: C9H16ClN3O3
• Molecular Weight: 249.69 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-(4-hydroxycyclohexyl)-1-nitrosourea
• Standard InChI: InChI=1S/C9H16ClN3O3/c10-5-6-13(12-16)9(15)11-7-1-3-8(14)4-2-7/h7-8,14H,1-6H2,(H,11,15)
• Standard InChIKey: BTNKSMIZKSHDNT-UHFFFAOYSA-N
• SMILES: C1CC(CCC1NC(=O)N(CCCl)N=O)O
• Canonical SMILES: C1CC(CCC1NC(=O)N(CCCl)N=O)O
• Purity: > 95%
• Synonyms: 1-(2-Chloroethyl)-3-(cis-4-hydroxycyclohexyl)-1-nitrosourea; N-(2-Chloroethyl)-N’-(cis-4-hydroxycyclohexyl)-N-nitrosourea; NSC 239724; cis-4-Hydroxy CCNU
• PubChem Compound: 92073
• Last Modified: Apr 15 2024